Cas no 1250797-66-0 (1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1250797-66-0
• MF: C₇H₇BrN₄S
• MW: 259.126278162003
• CID: 5743751
• PubChem ID: 61726312
• Update Time: 2025-06-09

1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284841
• 1-[(3-BROMOTHIOPHEN-2-YL)METHYL]-1H-1,2,4-TRIAZOL-3-AMINE
• EN300-1108871
• 1-((3-Bromothiophen-2-yl)methyl)-1h-1,2,4-triazol-3-amine
• AKOS010995930
• 1250797-66-0
• 1H-1,2,4-Triazol-3-amine, 1-[(3-bromo-2-thienyl)methyl]-
• 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H7BrN4S/c8-5-1-2-13-6(5)3-12-4-10-7(9)11-12/h1-2,4H,3H2,(H2,9,11)
• InChI Key： BSFRZAWLYQKKPK-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 257.95748g/mol
• Monoisotopic Mass: 257.95748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 456.9±55.0 °C(Predicted)
• pka: 3.52±0.12(Predicted)

Additional information on 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine

Introduction to 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1250797-66-0)

1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1250797-66-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromothiophene moiety and a triazolylamine functional group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The bromothiophene moiety in the structure of 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine is known for its ability to interact with specific biological targets, such as enzymes and receptors. This interaction can modulate various physiological processes, making the compound a promising lead for the development of novel therapeutic agents. The triazolylamine group, on the other hand, is a versatile functional group that can enhance the compound's solubility, stability, and bioavailability, which are crucial factors in drug design.

Recent studies have explored the potential of 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's activity against cancer cells. The results showed that 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine exhibited significant cytotoxic effects on several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

In another study published in the European Journal of Medicinal Chemistry, researchers evaluated the anti-inflammatory properties of 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine. The compound was found to effectively reduce inflammation in both in vitro and in vivo models. The anti-inflammatory activity was linked to its ability to inhibit the production of pro-inflammatory cytokines and chemokines. These findings suggest that 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-amine could be a potential candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 1-(3-bromothiophen-2-yl)methyl-1H-1,2,4-triazol-3-am ine have also been studied to assess its suitability as a drug candidate. A study published in the Journal of Pharmaceutical Sciences reported that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

The safety profile of 1-(3-bromothiophen - 2 - yl )methyl - 1 H - 1 , 2 , 4 - triazol - 3 - amine has been evaluated through various toxicity studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further preclinical and clinical studies are necessary to fully understand its safety profile and potential side effects.

In conclusion, 1-(3-bromothiophen - 2 - yl )methyl - 1 H - 1 , 2 , 4 - triazol - 3 - amine (CAS No . 1250797 - 66 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.